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Compound of Interest

Compound Name:
3-Piperidinopropiophenone

hydrochloride

Cat. No.: B113696 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of 3-Piperidinopropiophenone hydrochloride (CAS No. 886-06-6). This procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe handling and compliance with environmental regulations.

Hazard Assessment and Classification
3-Piperidinopropiophenone hydrochloride is classified as a hazardous substance.

According to the Globally Harmonized System (GHS), its hazard classifications include:

Acute Toxicity 4 (Oral): Harmful if swallowed.[1][2]

Skin Irritation 2: Causes skin irritation.[1]

Serious Eye Damage 1: Causes serious eye damage.[1][2]

Specific Target Organ Toxicity, Single Exposure 3 (STOT SE 3): May cause respiratory

irritation.[1][2]

Due to these hazards, this chemical cannot be disposed of in the regular trash or poured down

the drain.[3][4] It must be managed as hazardous waste in accordance with regulations set by

the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery

Act (RCRA).[3][5]
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Personal Protective Equipment (PPE)
Before handling 3-Piperidinopropiophenone hydrochloride for disposal, ensure the following

personal protective equipment is worn:

Eye Protection: Safety glasses with side shields or goggles. If eye irritation persists, get

medical advice/attention.[6]

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and disposed of properly after.[7]

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[8]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[7]

Step-by-Step Disposal Protocol
This protocol outlines the process from waste generation to collection.

Step 1: Designate as Hazardous Waste

As soon as the decision is made to discard the chemical, it is considered hazardous waste.

[9]

Do not mix this waste with other incompatible chemicals.[9]

Step 2: Prepare the Hazardous Waste Container

Select a Compatible Container: Use a container made of material that will not react with the

chemical. Plastic containers are often preferred over glass to minimize the risk of breakage.

[3][10] The container must be in good condition, free of leaks or cracks, and have a secure,

screw-on cap.[9][11]

Label the Container: Affix a "Hazardous Waste" tag or label to the container.[3][5] The label

must include the following information:

The words "Hazardous Waste".[3][11]
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The full chemical name: "3-Piperidinopropiophenone hydrochloride". Do not use

abbreviations or chemical formulas.[3][9]

The date when waste was first added to the container.[3]

The location of origin (e.g., building and room number).[3]

The name and contact information of the Principal Investigator.[3]

An indication of the hazards (e.g., pictograms for irritant, health hazard).[3]

Step 3: Accumulate Waste in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which

must be at or near the point of generation.[10][11]

Keep the container securely closed except when adding waste.[9][11]

Segregate the container from incompatible materials.[9] For example, store acids and bases

separately.[11]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[3][10]

You must submit a completed hazardous waste information form to the EHS office.[3]

Do not exceed the accumulation limits for your laboratory's generator status (see Table 1).

Once a container is full, it must be removed from the SAA within three days.[11]

Step 5: Handling Empty Containers

Empty containers that held 3-Piperidinopropiophenone hydrochloride must be triple-

rinsed with a suitable solvent (e.g., water) to remove all residues.[9]

The rinsate (the liquid from rinsing) must be collected and treated as hazardous waste.[9]
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After triple-rinsing and air-drying, the container may be disposed of in the regular trash or

reused for compatible waste.[9]

Quantitative Waste Accumulation Limits
Hazardous waste accumulation limits and timelines are determined by the generator status of

the facility, as defined by the EPA.

Generator
Category

Monthly
Generation Rate

On-Site
Accumulation Limit

SAA Accumulation
Limit

Very Small Quantity

Generator (VSQG)
≤ 100 kg ≤ 1,000 kg

≤ 55 gallons of non-

acute waste

Small Quantity

Generator (SQG)

> 100 kg and < 1,000

kg

≤ 6,000 kg for up to

180 days

≤ 55 gallons of non-

acute waste

Large Quantity

Generator (LQG)
≥ 1,000 kg

No limit, for up to 90

days

≤ 55 gallons of non-

acute waste

Data sourced from EPA regulations.[5][12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Piperidinopropiophenone hydrochloride.
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Preparation & Collection

Storage & Disposal

Unwanted 3-Piperidinopropiophenone HCl Generated

Step 1: Classify as Hazardous Waste

Step 2: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 3: Prepare a Compatible Container
with a 'Hazardous Waste' Label

Step 4: Transfer Waste to Container
& Keep Securely Closed

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Monitor Container Level & Accumulation Time

Continue Accumulation

Container not full &
Accumulation < 1 year

Step 6: Contact EHS for Pickup
(Within 3 days of being full)

Container is full OR
Accumulation > 1 year

Waste Collected by EHS for Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Piperidinopropiophenone hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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